![molecular formula C16H14Cl2N2 B14334394 1-Phenyl-4,4'-bipyridin-1-ium dichloride CAS No. 109001-24-3](/img/no-structure.png)
1-Phenyl-4,4'-bipyridin-1-ium dichloride
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Overview
Description
1-Phenyl-4,4’-bipyridin-1-ium dichloride is a compound that belongs to the bipyridinium family. These compounds are known for their electrochemical properties and have been extensively studied in the field of supramolecular chemistry. The bipyridinium core, often referred to as “viologen,” is a key building block in molecular systems that exhibit controlled switching, rotational motion, and potential for data storage .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Phenyl-4,4’-bipyridin-1-ium dichloride typically involves the Zincke reaction. This reaction is a cyclocondensation process between rigid, electron-rich aromatic diamines and 1,1’-bis(2,4-dinitrophenyl)-4,4’-bipyridinium salts . For example, the reaction of Zincke salt with dimethyl 5-aminoisophthalate in ethanol under reflux conditions can yield the desired product with high efficiency .
Industrial Production Methods: Industrial production methods for this compound are not widely documented. the Zincke reaction’s scalability suggests that it can be adapted for large-scale synthesis, provided the reaction conditions are carefully controlled to maintain high yields and purity.
Chemical Reactions Analysis
Types of Reactions: 1-Phenyl-4,4’-bipyridin-1-ium dichloride undergoes various chemical reactions, including:
Substitution: Nucleophilic substitution reactions can occur, especially in the presence of electron-withdrawing groups.
Common Reagents and Conditions:
Reduction: Triethylamine and trifluoroacetic acid are commonly used for the reduction and reoxidation of the compound.
Oxidation: Electrochemical methods are often employed to study the oxidation states.
Substitution: Nucleophilic reagents like hydroxide ions can facilitate substitution reactions.
Major Products: The major products formed from these reactions include radical cations, neutral species, and substituted derivatives, depending on the reaction conditions and reagents used .
Scientific Research Applications
1-Phenyl-4,4’-bipyridin-1-ium dichloride has a wide range of applications in scientific research:
Properties
109001-24-3 | |
Molecular Formula |
C16H14Cl2N2 |
Molecular Weight |
305.2 g/mol |
IUPAC Name |
1-phenyl-4-pyridin-1-ium-4-ylpyridin-1-ium;dichloride |
InChI |
InChI=1S/C16H13N2.2ClH/c1-2-4-16(5-3-1)18-12-8-15(9-13-18)14-6-10-17-11-7-14;;/h1-13H;2*1H/q+1;;/p-1 |
InChI Key |
HAHDSMPOWIVHON-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC=C(C=C1)[N+]2=CC=C(C=C2)C3=CC=[NH+]C=C3.[Cl-].[Cl-] |
Origin of Product |
United States |
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